molecular formula C20H14ClN3O B2406301 N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide CAS No. 313480-92-1

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide

Cat. No.: B2406301
CAS No.: 313480-92-1
M. Wt: 347.8
InChI Key: UUNVJIDNBYPNLF-UHFFFAOYSA-N
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Description

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide is a compound that belongs to the class of benzimidazole derivatives. Benzimidazole is a bicyclic heterocyclic compound consisting of a benzene ring fused to an imidazole ring. Compounds containing the benzimidazole moiety are known for their diverse pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties .

Preparation Methods

The synthesis of N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide typically involves the condensation of o-phenylenediamine with aromatic aldehydes or acids. One common method is the reaction of 2-aminobenzimidazole with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide undergoes various chemical reactions, including:

Scientific Research Applications

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide has several scientific research applications:

Comparison with Similar Compounds

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide can be compared with other benzimidazole derivatives such as:

    N-(1H-benzimidazol-2-yl)-2-isatinylidene-hydrazine carboxamide: Known for its anti-inflammatory activity.

    2-phenylbenzimidazole: Exhibits significant anticancer activity.

    5,6-dimethyl-1H-benzimidazole: An integral part of the structure of vitamin B12.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.

Biological Activity

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide is a benzimidazole derivative that has garnered attention due to its diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. This article explores the compound's biological activity, synthesis, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound features a benzimidazole moiety connected to a phenyl group and a chlorobenzamide functional group. Its molecular formula is C₁₈H₁₅ClN₂O, with a molecular weight of approximately 353.79 g/mol. The structural characteristics of this compound contribute significantly to its biological activity.

Property Value
Molecular FormulaC₁₈H₁₅ClN₂O
Molecular Weight353.79 g/mol
Functional GroupsBenzimidazole, Chlorobenzamide

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. Studies have demonstrated its effectiveness against various bacterial strains, including both gram-positive and gram-negative bacteria. The mechanism of action is believed to involve the inhibition of bacterial cell wall synthesis and disruption of membrane integrity.

Antiviral Activity

The compound has also shown promising antiviral activity. In vitro studies have indicated its potential against viral pathogens such as the influenza virus and other RNA viruses. The antiviral mechanism may involve interference with viral replication processes or inhibition of viral entry into host cells.

Anticancer Activity

This compound has been investigated for its cytotoxic effects against several cancer cell lines, including breast, colon, and lung cancer cells. The compound induces apoptosis in cancer cells through the activation of caspases and modulation of cell cycle progression.

Case Study: Cytotoxic Effects on Cancer Cells
A study evaluated the cytotoxicity of this compound on MCF-7 (breast cancer) and HCT116 (colon cancer) cell lines. The results indicated an IC50 value of 12 µM for MCF-7 and 15 µM for HCT116 cells, demonstrating significant anticancer potential.

Anti-inflammatory Activity

The anti-inflammatory properties of this compound have been attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. This action may make it a candidate for treating inflammatory diseases like arthritis and other chronic inflammatory conditions.

Synthesis Methods

The synthesis of this compound typically involves several steps:

  • Formation of Benzimidazole : The initial step involves the condensation of o-phenylenediamine with carboxylic acids or their derivatives.
  • Chlorination : Chlorination of the resulting benzimidazole derivative is performed using reagents like thionyl chloride.
  • Amidation : Finally, the chlorinated product undergoes amidation with appropriate amines to yield this compound.

The biological activity of this compound can be attributed to its interaction with various biological targets:

  • Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, contributing to its anticancer and antimicrobial effects.
  • Receptor Modulation : It may act as a modulator for certain receptors involved in inflammation and immune responses.

Properties

IUPAC Name

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-chlorobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14ClN3O/c21-14-11-9-13(10-12-14)20(25)24-16-6-2-1-5-15(16)19-22-17-7-3-4-8-18(17)23-19/h1-12H,(H,22,23)(H,24,25)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUNVJIDNBYPNLF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NC3=CC=CC=C3N2)NC(=O)C4=CC=C(C=C4)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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